Cas no 121632-24-4 (Bis({[(prop-2-en-1-yl)carbamothioyl]sulfanyl})nickel)

• Product Name: Bis({[(prop-2-en-1-yl)carbamothioyl]sulfanyl})nickel
• CAS No: 121632-24-4
• MF: C₈H₁₆N₂NiS₄
• MW: 327.179437637329
• CID: 4578438
• Update Time: 2025-11-01

Bis({[(prop-2-en-1-yl)carbamothioyl]sulfanyl})nickel Chemical and Physical Properties

Names and Identifiers

• Nickel, bis(2-propenylcarbamodithioato-κS,κS')-, (SP-4-1)- (9CI)
• Bis({[(prop-2-en-1-yl)carbamothioyl]sulfanyl})nickel

• Inchi： 1S/2C4H7NS2.Ni/c2*1-2-3-5-4(6)7;/h2*2H,1,3H2,(H2,5,6,7);/q;;-2/p+2
• InChI Key： QFMOPHYSGZXKHC-UHFFFAOYSA-P
• SMILES： N(C1=S[Ni+2]2(S=C(NCC=C)[SH-]2)[SH-]1)CC=C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic transition metal salts

Additional information on Bis({[(prop-2-en-1-yl)carbamothioyl]sulfanyl})nickel

Comprehensive Overview of Bis({[(prop-2-en-1-yl)carbamothioyl]sulfanyl})nickel (CAS No. 121632-24-4)

Bis({[(prop-2-en-1-yl)carbamothioyl]sulfanyl})nickel, with the CAS number 121632-24-4, is a specialized organometallic compound that has garnered significant attention in advanced material science and catalytic applications. This compound, characterized by its unique nickel-thiocarbamate structure, plays a pivotal role in polymerization processes and surface modification technologies. Its molecular architecture, featuring allyl carbamothioyl ligands, enables precise control over reactivity, making it a subject of interest for researchers exploring sustainable chemical synthesis and nanotechnology.

In recent years, the demand for high-performance catalysts and functional materials has surged, driven by industries such as electronics, renewable energy, and coatings. Bis({[(prop-2-en-1-yl)carbamothioyl]sulfanyl})nickel aligns with these trends due to its ability to facilitate controlled radical reactions and enhance material durability. Users frequently search for terms like "nickel-based catalysts for green chemistry" or "allyl thiocarbamate applications," reflecting a growing emphasis on eco-friendly and efficient chemical processes. This compound’s versatility addresses these queries, offering solutions for reducing energy consumption in industrial workflows.

The synthesis of CAS No. 121632-24-4 involves meticulous coordination chemistry, where nickel(II) centers are stabilized by sulfur-donor ligands. This design not only improves thermal stability but also optimizes catalytic activity—a feature highly sought after in polymer cross-linking and nanoparticle functionalization. Researchers often investigate its role in click chemistry or self-assembling monolayers (SAMs), highlighting its relevance in cutting-edge material design. Additionally, its compatibility with photoinitiation systems makes it a candidate for UV-curable coatings, a sector experiencing rapid growth due to environmental regulations.

From an analytical perspective, Bis({[(prop-2-en-1-yl)carbamothioyl]sulfanyl})nickel exhibits distinct spectroscopic signatures, such as FTIR absorption bands at 1200–1400 cm⁻¹ (C=S stretching) and NMR shifts indicative of allyl proton environments. These properties are critical for quality control and mechanistic studies, ensuring reproducibility in academic and industrial settings. Common search terms like "characterization of nickel dithiocarbamates" or "spectral data for CAS 121632-24-4" underscore the need for detailed technical insights, which this compound’s well-documented profile fulfills.

Looking ahead, innovations in smart materials and catalytic precision are expected to further elevate the prominence of Bis({[(prop-2-en-1-yl)carbamothioyl]sulfanyl})nickel. Its potential in 3D printing resins and conductive polymers aligns with global shifts toward additive manufacturing and flexible electronics. By addressing user queries such as "sustainable alternatives for traditional catalysts" or "nickel complexes in material science," this article bridges the gap between theoretical research and practical applications, offering a forward-looking perspective on this multifaceted compound.